Cas no 1225920-67-1 (1-cyclohexyl-1-(2-fluorophenyl)methanamine)

• Product Name: 1-cyclohexyl-1-(2-fluorophenyl)methanamine
• CAS No: 1225920-67-1
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• MDL: MFCD16306898
• CID: 5216241
• PubChem ID: 62502978
• Update Time: 2025-06-08

1-cyclohexyl-1-(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl(2-fluorophenyl)methanamine
• Benzenemethanamine,
• A-cyclohexyl-2-fluoro-
• 1-cyclohexyl-1-(2-fluorophenyl)methanamine

• MDL： MFCD16306898
• Inchi： 1S/C13H18FN/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h4-5,8-10,13H,1-3,6-7,15H2
• InChI Key： IRINBVKAAGYNMO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1CCCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-cyclohexyl-1-(2-fluorophenyl)methanamine

Introduction to 1-cyclohexyl-1-(2-fluorophenyl)methanamine (CAS No: 1225920-67-1)

1-cyclohexyl-1-(2-fluorophenyl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1225920-67-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexyl side chain attached to an amine group and a 2-fluorophenyl moiety, has garnered attention due to its structural features and potential biological activities. The presence of the fluorine atom in the aromatic ring introduces a level of electronic and steric modulation that can influence the compound's interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

The synthesis and characterization of 1-cyclohexyl-1-(2-fluorophenyl)methanamine have been subjects of extensive research, particularly in the development of novel therapeutic agents. The compound's structural motif aligns with the broader class of amine-containing heterocycles, which are prevalent in bioactive molecules. The cyclohexyl group provides steric bulk, which can be crucial for optimizing binding affinity and selectivity, while the 2-fluorophenyl part introduces fluorine-mediated effects that are well-documented in medicinal chemistry for enhancing metabolic stability and improving pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular modeling studies suggest that 1-cyclohexyl-1-(2-fluorophenyl)methanamine may exhibit interactions with enzymes and receptors relevant to neurological disorders, cancer, and inflammation. The fluorine atom's ability to engage in halogen bonding further complicates its potential binding modes, offering multiple avenues for structural optimization. Such insights are derived from high-throughput virtual screening (HTVS) and quantum mechanical calculations, which have become indispensable tools in modern drug discovery pipelines.

In parallel, experimental approaches have been employed to validate these theoretical predictions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry have been instrumental in elucidating the compound's molecular structure and dynamics. These studies not only confirm the proposed connectivity but also provide insights into conformational preferences and potential tautomeric forms. The stability of the fluorophenyl ring under various conditions has been a focus of interest, as it directly impacts the compound's suitability for formulation and administration.

The pharmacological evaluation of 1-cyclohexyl-1-(2-fluorophenyl)methanamine has revealed promising activities in preclinical models. Initial assays have indicated potential efficacy against targets such as monoamine oxidase (MAO) inhibitors, which are known for their role in treating depression and neurodegenerative diseases. Additionally, the compound has shown preliminary interactions with sigma-1 receptors, which are implicated in pain modulation and neuroprotection. These findings underscore the importance of fluorinated aromatic amines as privileged scaffolds in medicinal chemistry.

From a synthetic perspective, 1-cyclohexyl-1-(2-fluorophenyl)methanamine exemplifies the challenges and opportunities inherent in constructing complex organic molecules. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been leveraged to achieve high yields and enantiopurity where necessary. The development of greener solvents and catalytic systems further enhances the sustainability of these processes, aligning with global trends toward environmentally conscious pharmaceutical production.

The role of computational tools extends beyond mere prediction; they also guide experimental design by identifying synthetic pathways that minimize unwanted byproducts or maximize yield efficiency. For instance, density functional theory (DFT) calculations have been used to optimize reaction conditions for key synthetic steps involving the cyclohexyl group modification or introduction of the fluorophenyl moiety. Such integrative approaches—combining computational modeling with wet-lab experimentation—are reshaping how novel compounds like 1-cyclohexyl-1-(2-fluorophenyl)methanamine are discovered and optimized.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will continue to drive innovation in this field. The study of 1-cyclohexyl-1-(2-fluorophenyl)methanamine, with its unique structural features and demonstrated potential, serves as a microcosm of broader trends in pharmaceutical development: leveraging structural diversity to explore new biological spaces while employing advanced technologies to accelerate discovery cycles.